Cas no 97845-31-3 (Cyclopentanepropanol,1-acetate)

• Product name: Cyclopentanepropanol,1-acetate
• CAS No: 97845-31-3
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 801393

Cyclopentanepropanol,1-acetate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanol,1-acetate
• Cyclopentanepropanol, acetate (9CI)
• 3-cyclopentanepropyl acetate

• Inchi： 1S/C10H18O2/c1-9(11)12-8-4-7-10-5-2-3-6-10/h10H,2-8H2,1H3
• InChI Key： NSVQTSPFWRRWSN-UHFFFAOYSA-N
• SMILES： C1(CCCOC(=O)C)CCCC1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 8
• Surface Charge: 0
• XLogP3: 5.2